Cas no 866729-01-3 (2-6-chloro-3-(4-fluorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-phenylacetamide)

• Product Name: 2-6-chloro-3-(4-fluorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-phenylacetamide
• CAS No: 866729-01-3
• MF: C₂₃H₁₆ClFN₂O₄S
• MW: 470.900547027588
• CID: 6418678
• PubChem ID: 2136940
• Update Time: 2025-10-28

2-6-chloro-3-(4-fluorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-6-chloro-3-(4-fluorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-phenylacetamide
• AKOS001821814
• 2-(6-chloro-3-((4-fluorophenyl)sulfonyl)-4-oxoquinolin-1(4H)-yl)-N-phenylacetamide
• 2-[6-chloro-3-(4-fluorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl]-N-phenylacetamide
• F1604-0583
• 866729-01-3
• 2-[6-chloro-3-(4-fluorophenyl)sulfonyl-4-oxoquinolin-1-yl]-N-phenylacetamide

• Inchi： 1S/C23H16ClFN2O4S/c24-15-6-11-20-19(12-15)23(29)21(32(30,31)18-9-7-16(25)8-10-18)13-27(20)14-22(28)26-17-4-2-1-3-5-17/h1-13H,14H2,(H,26,28)
• InChI Key： VSJJQQMVXPFKQG-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1)(=O)CN1C2=C(C=C(Cl)C=C2)C(=O)C(S(C2=CC=C(F)C=C2)(=O)=O)=C1

Computed Properties

• Exact Mass: 470.0503340g/mol
• Monoisotopic Mass: 470.0503340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 845
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 91.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 2-6-chloro-3-(4-fluorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-phenylacetamide

Introduction to 2-6-chloro-3-(4-fluorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-phenylacetamide (CAS No. 866729-01-3) and Its Emerging Applications in Chemical Biology

The compound 2-6-chloro-3-(4-fluorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-phenylacetamide (CAS No. 866729-01-3) represents a significant advancement in the field of chemical biology, particularly in the design and development of novel pharmacophores. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential therapeutic applications and mechanistic insights into biological pathways. The presence of multiple functional groups, including a chloro substituent at the 2-position, a fluorobenzenesulfonyl moiety at the 3-position, and an N-phenylacetamide moiety, contributes to its unique chemical properties and biological interactions.

Recent studies have highlighted the compound's significance in modulating key biological targets, particularly in the context of inflammation and cancer biology. The quinolinone core of this molecule has been extensively studied for its ability to interact with various enzymes and receptors involved in cellular signaling. Specifically, the 4-oxo group at the 4-position of the quinolinone ring enhances its binding affinity to certain protein targets, making it a promising scaffold for drug discovery. The combination of a chloro group and a fluorobenzenesulfonyl substituent further fine-tunes its pharmacokinetic properties, improving solubility and metabolic stability.

In the realm of oncology, this compound has been investigated for its potential to inhibit the activity of kinases that are overexpressed in cancer cells. The N-phenylacetamide moiety plays a crucial role in modulating the enzyme's active site, thereby disrupting aberrant signaling pathways that drive tumor growth. Preclinical studies have demonstrated that derivatives of this compound exhibit potent antitumor effects with minimal toxicity to healthy cells. This underscores the importance of structural optimization in enhancing drug efficacy while maintaining safety profiles.

The influence of the fluorine atom in the fluorobenzenesulfonyl group is another critical aspect of this compound's design. Fluorine atoms are well-known for their ability to enhance metabolic stability and binding affinity due to their electronegativity and small size. This property has been leveraged in medicinal chemistry to develop more robust drug candidates. In addition, the electronic effects induced by fluorine can influence the compound's reactivity and interactions with biological targets, making it a versatile tool for studying enzyme mechanisms.

Advances in computational chemistry have further facilitated the rational design of analogs based on this scaffold. Molecular modeling studies have revealed that subtle modifications to the chloro and fluorobenzenesulfonyl substituents can significantly alter binding interactions with target proteins. These insights have guided the development of more potent derivatives with improved pharmacological profiles. For instance, computational predictions have identified that replacing the chloro group with an electron-withdrawing group can enhance binding affinity to certain kinases by stabilizing transition states during enzyme-substrate interactions.

The synthesis of this compound also showcases advancements in multi-step organic synthesis techniques. The integration of modern catalytic methods has enabled efficient construction of complex heterocyclic frameworks without compromising yield or purity. This underscores the importance of synthetic methodologies in translating laboratory discoveries into viable drug candidates. The ability to produce high-quality intermediates and final products on a scalable basis is essential for further development and commercialization.

Emerging research also highlights the compound's potential in addressing neurodegenerative diseases. The quinolinone scaffold has been implicated in modulating neurotransmitter release and receptor activity, making it a candidate for treating conditions such as Alzheimer's disease and Parkinson's disease. Preliminary studies have shown that analogs derived from this compound can cross the blood-brain barrier effectively, suggesting their potential as therapeutic agents for central nervous system disorders.

The role of bioinformatics in analyzing biological activity data derived from this compound cannot be overstated. High-throughput screening (HTS) data combined with machine learning algorithms have accelerated the identification of lead compounds with desired properties. These computational tools have enabled researchers to predict biological activity based on structural features, thereby reducing experimental costs and timelines. The integration of experimental validation with computational predictions has become a cornerstone of modern drug discovery pipelines.

Future directions for research on this compound include exploring its interactions with other biological targets beyond kinases and neurotransmitter receptors. The unique structural features present in its framework offer opportunities for developing multitarget drugs that can address multiple aspects of disease pathogenesis simultaneously. Additionally, investigating its potential as an adjuvant therapy alongside existing treatments could expand its therapeutic applications.

In conclusion,2-6-chloro-3-(4-fluorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-phenylacetamide (CAS No. 866729-01-3) represents a significant advancement in chemical biology with broad implications for drug discovery and development. Its intricate structure, characterized by functional groups such as chloro, fluorobenzenesulfonyl, and N-phenylacetamide, contributes to its unique biological interactions and therapeutic potential. Recent studies highlight its promise in oncology, neurology, and other areas of medicine, underscoring its importance as a pharmacophore for future drug candidates.